2-[2-(4-Fluorophenyl)-2-oxo-1-(2,3,4,5,6-pentadeuteriophenyl)ethyl]-4-methyl-3-oxo-N-(4-phenylmethoxyphenyl)pentanamide
2-[2-(4-Fluorophenyl)-2-oxo-1-(2,3,4,5,6-pentadeuteriophenyl)ethyl]-4-methyl-3-oxo-N-(4-phenylmethoxyphenyl)pentanamide
Brand Name:
Vulcanchem
CAS No.:
1020719-44-1
VCID:
VC0016980
InChI:
InChI=1S/C33H30FNO4/c1-22(2)31(36)30(29(24-11-7-4-8-12-24)32(37)25-13-15-26(34)16-14-25)33(38)35-27-17-19-28(20-18-27)39-21-23-9-5-3-6-10-23/h3-20,22,29-30H,21H2,1-2H3,(H,35,38)/i4D,7D,8D,11D,12D
SMILES:
CC(C)C(=O)C(C(C1=CC=CC=C1)C(=O)C2=CC=C(C=C2)F)C(=O)NC3=CC=C(C=C3)OCC4=CC=CC=C4
Molecular Formula:
C33H30FNO4
Molecular Weight:
528.6 g/mol
2-[2-(4-Fluorophenyl)-2-oxo-1-(2,3,4,5,6-pentadeuteriophenyl)ethyl]-4-methyl-3-oxo-N-(4-phenylmethoxyphenyl)pentanamide
CAS No.: 1020719-44-1
Reference Standards
VCID: VC0016980
Molecular Formula: C33H30FNO4
Molecular Weight: 528.6 g/mol
CAS No. | 1020719-44-1 |
---|---|
Product Name | 2-[2-(4-Fluorophenyl)-2-oxo-1-(2,3,4,5,6-pentadeuteriophenyl)ethyl]-4-methyl-3-oxo-N-(4-phenylmethoxyphenyl)pentanamide |
Molecular Formula | C33H30FNO4 |
Molecular Weight | 528.6 g/mol |
IUPAC Name | 2-[2-(4-fluorophenyl)-2-oxo-1-(2,3,4,5,6-pentadeuteriophenyl)ethyl]-4-methyl-3-oxo-N-(4-phenylmethoxyphenyl)pentanamide |
Standard InChI | InChI=1S/C33H30FNO4/c1-22(2)31(36)30(29(24-11-7-4-8-12-24)32(37)25-13-15-26(34)16-14-25)33(38)35-27-17-19-28(20-18-27)39-21-23-9-5-3-6-10-23/h3-20,22,29-30H,21H2,1-2H3,(H,35,38)/i4D,7D,8D,11D,12D |
Standard InChIKey | GQGGAQUHBXLZMT-SCUSKTIWSA-N |
Isomeric SMILES | [2H]C1=C(C(=C(C(=C1[2H])[2H])C(C(C(=O)C(C)C)C(=O)NC2=CC=C(C=C2)OCC3=CC=CC=C3)C(=O)C4=CC=C(C=C4)F)[2H])[2H] |
SMILES | CC(C)C(=O)C(C(C1=CC=CC=C1)C(=O)C2=CC=C(C=C2)F)C(=O)NC3=CC=C(C=C3)OCC4=CC=CC=C4 |
Canonical SMILES | CC(C)C(=O)C(C(C1=CC=CC=C1)C(=O)C2=CC=C(C=C2)F)C(=O)NC3=CC=C(C=C3)OCC4=CC=CC=C4 |
Synonyms | 4-Fluoro-α-(2-methyl-1-oxopropyl)-γ-oxo-β-phenyl-N-[4-(phenylmethoxy)phenyl]benzenebutanamide-d5; 4-Methyl-3-oxo-N-(4-benzyloxyphenyl)-2-[1-phenyl-2-(4-fluorophenyl)-2-oxoethyl]pentamide-d5; |
PubChem Compound | 10673717 |
Last Modified | Nov 11 2021 |
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